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Compound Name:
2-(Dimethylamino)-N'-

hydroxybenzenecarboximidamide

CAS No.: 57076-10-5

Cat. No.: B1340480

Get Quote

Executive Summary
2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide (CAS: 57076-10-5) is a

functionalized benzamidoxime intermediate often utilized in the synthesis of heterocyclic

bioactive molecules and amidine-based prodrugs.[1][2][3][4] Its core structure features an

amphoteric amidoxime motif capable of Z/E isomerism and a basic dimethylamino substituent.

Understanding its physicochemical behavior is critical for process optimization. This compound

exhibits pH-dependent solubility due to its ionizable centers and is susceptible to specific

hydrolytic degradation pathways under stress conditions.[1][2] This guide provides the baseline

physicochemical data, predicted behavior based on structural analogs, and the gold-standard

protocols required for empirical validation.

Chemical Identity & Physicochemical Properties[2]
[4][5][6][7][8]
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Property Detail

IUPAC Name
2-(Dimethylamino)-N'-

hydroxybenzenecarboximidamide

Common Synonyms
2-Dimethylaminobenzamidoxime; N'-Hydroxy-2-

(dimethylamino)benzimidamide

CAS Number 57076-10-5

Molecular Formula

C

H

N

O

Molecular Weight 179.22 g/mol

Physical State Crystalline Solid (White to off-white)

Predicted LogP ~1.17 – 1.40 [1]

pKa (Predicted) Basic (Amidine N): ~8.1

Solubility Profile
Solvent Compatibility
The solubility of 2-(dimethylamino)-N'-hydroxybenzenecarboximidamide is governed by the

lipophilicity of the benzene ring and the hydrogen-bonding capacity of the amidoxime

headgroup.[1][2]

Organic Solvents: Highly soluble in polar aprotic solvents (DMSO, DMF) and polar protic

solvents (Ethanol, Methanol).[2]

Aqueous Media: Solubility is pH-dependent.[1][2]

Acidic pH (< 5): High solubility due to protonation of the dimethylamino group and the

amidine nitrogen.
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Neutral pH (6–8): Moderate to low solubility (neutral species predominates).[2]

Basic pH (> 11): Increased solubility due to deprotonation of the oxime hydroxyl group.

Table 1: Solubility Estimates (Based on Structural Analogs)

Solvent Solubility Rating
Estimated Conc.
(mg/mL)

Application Note

DMSO High > 50 mg/mL
Preferred for stock

solutions.[1][2]

Ethanol Moderate 5 – 20 mg/mL

Suitable for

intermediate dilutions.

[1][2]

Water (pH 7) Low < 1 mg/mL
Requires buffering or

cosolvents.[2]

0.1 N HCl High > 10 mg/mL
Forms soluble

hydrochloride salt.[2]

PBS (pH 7.4) Low-Moderate ~2 mg/mL
May require <1%

DMSO spike.[1][2]

Critical Insight: For biological assays, prepare stock solutions in 100% DMSO and dilute into

aqueous buffers immediately prior to use to prevent precipitation of the neutral species.

Experimental Protocol: Thermodynamic Solubility
To determine the exact solubility, use the Saturation Shake-Flask Method.[1]

Preparation: Add excess solid compound (~10 mg) to 1 mL of the target solvent in a glass

vial.
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Equilibration: Agitate at 25°C for 24 hours (orbital shaker at 300 rpm).

Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF filter

(pre-saturated).

Quantification: Analyze the filtrate via HPLC-UV (254 nm) against a standard curve prepared

in DMSO.

pH Check: Measure the pH of the filtrate, as saturation can shift the bulk pH.

Stability Profile & Degradation Pathways[1]
Stability Mechanisms
Amidoximes are generally stable in the solid state but reactive in solution. The primary

degradation risks are hydrolysis (acid/base catalyzed) and reduction.[2]

Hydrolysis: Under acidic conditions, the amidoxime hydrolyzes to the corresponding amide

and eventually the carboxylic acid.[5]

Photolysis: The N-O bond is potentially photosensitive; however, benzamidoximes are

typically more stable than aliphatic analogs.

Tautomerism: Exists in equilibrium between Z (syn) and E (anti) isomers, with the Z-isomer

often being thermodynamically preferred due to intramolecular hydrogen bonding with the

amine [3].[2]

Visualizing the Degradation Pathway
The following diagram illustrates the primary degradation routes and tautomeric equilibrium.
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Caption: Primary hydrolysis and reduction pathways for benzamidoxime derivatives.

Experimental Protocol: Forced Degradation (Stress
Testing)
Validate stability using a standardized HPLC stress test.[2]

HPLC Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.[2]

Gradient: 5% B to 95% B over 10 minutes.
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Flow Rate: 1.0 mL/min.

Detection: UV 254 nm.[2]

Stress Conditions:

Stress Type Condition Duration
Acceptance
Criteria

Acid Hydrolysis 0.1 N HCl, 60°C 4 Hours
< 5% Degradation to

Amide

Base Hydrolysis 0.1 N NaOH, Ambient 4 Hours < 10% Degradation

Oxidation

3% H

O

, Ambient

2 Hours
Monitor N-oxide

formation

Thermal (Solid) 60°C / 75% RH 7 Days < 1% Degradation

Photostability
UV/Vis (1.2M Lux[1]

[2]·hr)
24 Hours < 2% Degradation

Handling, Storage & Safety[2]
Storage Recommendations

Solid State: Store at -20°C in a tightly sealed container. Desiccate to prevent moisture

absorption, which can accelerate hydrolysis.

Solution State:

DMSO stocks are stable at -20°C for >6 months.[1][2]

Aqueous working solutions should be prepared fresh. Do not store aqueous solutions for

>24 hours.

Safety (GHS Classification)[2]
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Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid

inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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